Cas no 2090949-76-9 (3-Ethoxy-3-(trifluoromethyl)piperidine)

• Product Name: 3-Ethoxy-3-(trifluoromethyl)piperidine
• CAS No: 2090949-76-9
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 5707527
• PubChem ID: 121204883
• Update Time: 2025-06-12

3-Ethoxy-3-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-388016
• AKOS026713277
• F1907-8994
• 3-ethoxy-3-(trifluoromethyl)piperidine
• 2090949-76-9
• Piperidine, 3-ethoxy-3-(trifluoromethyl)-
• 3-Ethoxy-3-(trifluoromethyl)piperidine

• Inchi： 1S/C8H14F3NO/c1-2-13-7(8(9,10)11)4-3-5-12-6-7/h12H,2-6H2,1H3
• InChI Key： XKWWSABABSQVRW-UHFFFAOYSA-N
• SMILES： FC(C1(CNCCC1)OCC)(F)F

Computed Properties

• Exact Mass: 197.10274856g/mol
• Monoisotopic Mass: 197.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 176.5±40.0 °C(Predicted)
• pka: 7.97±0.10(Predicted)

Additional information on 3-Ethoxy-3-(trifluoromethyl)piperidine

Comprehensive Overview of 3-Ethoxy-3-(trifluoromethyl)piperidine (CAS No. 2090949-76-9): Properties, Applications, and Industry Insights

3-Ethoxy-3-(trifluoromethyl)piperidine (CAS No. 2090949-76-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with ethoxy and trifluoromethyl functional groups, offering distinct electronic and steric properties. This fluorinated piperidine derivative is increasingly studied for its potential as a building block in drug discovery, particularly for CNS-targeting therapeutics.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-Ethoxy-3-(trifluoromethyl)piperidine. Researchers are exploring its utility in fragment-based drug design, where its trifluoromethyl group enhances metabolic stability and bioavailability – key concerns in modern pharmaceutical development. The compound's piperidine scaffold aligns with current searches for "nitrogen heterocycles in medicine" and "fluorine in drug design," reflecting industry priorities.

Synthetic approaches to 2090949-76-9 typically involve nucleophilic substitution or catalytic fluorination methods. Advanced techniques like continuous flow chemistry are being investigated to improve yield and purity, addressing common queries about "scalable synthesis of fluorinated compounds." Analytical characterization employs NMR spectroscopy (particularly 19F-NMR) and mass spectrometry, with the ethoxy-trifluoromethyl moiety creating distinctive spectral signatures.

The compound's physicochemical properties – including its logP value and hydrogen bonding capacity – make it valuable for addressing "blood-brain barrier penetration" challenges, a frequent search topic in neuropharmacology. Computational studies suggest the 3-ethoxy substitution modulates electron distribution differently than similar 3-alkyl piperidines, potentially influencing target binding affinity in receptor proteins.

Industrial applications of 3-Ethoxy-3-(trifluoromethyl)piperidine extend beyond pharmaceuticals. Its structural features show promise in crop protection chemicals, particularly for compounds requiring resistance management – a growing concern in agriculture. The trifluoromethyl group enhances photostability, addressing searches for "UV-stable agrochemicals" while the piperidine core may contribute to systemic movement in plants.

Safety assessments indicate 2090949-76-9 requires standard organic compound handling procedures. Recent publications discuss its biodegradation pathways, responding to industry demands for "environmental fate of fluorinated compounds." Regulatory considerations focus on proper waste stream management rather than inherent hazards, aligning with green chemistry principles.

The commercial availability of 3-Ethoxy-3-(trifluoromethyl)piperidine has expanded with growing demand. Current market analyses note increased procurement for high-throughput screening libraries and medicinal chemistry programs. Suppliers emphasize batch-to-batch consistency and regulatory documentation – key factors in pharmaceutical sourcing decisions.

Future research directions may explore asymmetric synthesis of enantiopure forms, as the chiral center at C-3 could yield stereoselective biological effects. The compound's potential in PET radiopharmaceuticals (leveraging the fluorine-18 isotope) represents another emerging application area, connecting to searches for "diagnostic imaging agents."

In summary, 3-Ethoxy-3-(trifluoromethyl)piperidine exemplifies how strategic incorporation of fluorine and ether functionalities can enhance molecular properties for diverse applications. Its growing prominence reflects broader trends toward structure-activity relationship optimization and rational drug design in life sciences research.